204005-46-9

Semaxanib

In Stock

• CAS RN:
• 204005-46-9

• Formula:
• C15H14N2O

• InChI:
• InChI=1S/C15H14N2O/c1-9-7-10(2)16-14(9)8-12-11-5-3-4-6-13(11)17-15(12)18/h3-8,16H,1-2H3,(H,17,18)

• InChIKey:
• WUWDLXZGHZSWQZ-WQLSENKSSA-N

• SU 5416 is a tyrosine kinase inhibitor best known as an inhibitor of the vascular endothelial growth factor receptor (VEGFR2;  FLK1/KDR) and a suppressor of tumor vascularization, preventing the growth of multiple tumor types. In addition to inhibiting VEGFR2 (IC50 = 1 μM), SU 5416 also inhibits PDGFR (IC50 = 20 μM), c-Kit (IC50 = 30 nM), RET (IC50 = 170 nM), FLT3 (IC50 = 160 nM), ABL (IC50 = 11 μM), and ALK (IC50 = 1.2 μM). SU 5416 does not inhibit epidermal growth factor or fibroblast growth factor receptor tyrosine kinases (IC50 > 100 μM).
  Semaxanib is a quinolone derivative with potential antineoplastic activity. Semaxanib reversibly inhibits ATP binding to the tyrosine kinase domain of vascular endothelial growth factor receptor 2 (VEGFR2), which may inhibit VEGF-stimulated endothelial cell migration and proliferation and reduce the tumor microvasculature. T...

(3E)-3-[(3,5-dimethyl-1H-pyrrol-2-yl)methylidene]-1H-indol-2-one

• CAS RN:
• 194413-57-5; 194413-58-6; 204005-46-9

• Formula:
• C15H14N2O

• InChI:
• InChI=1S/C15H14N2O/c1-9-7-10(2)16-14(9)8-12-11-5-3-4-6-13(11)17-15(12)18/h3-8,16H,1-2H3,(H,17,18)/b12-8+

• InChIKey:
• WUWDLXZGHZSWQZ-XYOKQWHBSA-N

• 3-[(3,5-dimethyl-1H-pyrrol-2-yl)methylidene]-1H-indol-2-one is a member of indoles.